Cas no 1062606-12-5 ((±)-Venlafaxine-d6 HCl (N,N-dimethyl-d6))

• Product Name: (±)-Venlafaxine-d6 HCl (N,N-dimethyl-d6)
• CAS No: 1062606-12-5
• MF: C₁₇H₂₁D₆NO₂^.HCl
• MW: 319.900
• CID: 1058413
• PubChem ID: 59807278
• Update Time: 2025-10-30

(±)-Venlafaxine-d6 HCl (N,N-dimethyl-d6) Chemical and Physical Properties

Names and Identifiers

• Venlafaxine-d6 hydrochloride (N,N-dimethyl-d6)
• 1-[2-{Bis[(²H₃)methyl]amino}-1-(4-methoxyphenyl)ethyl]cyclohexanol
• Venlafaxine-D6 HCl
• Venlafaxine-D6 hydrochloride solution
• Venlafaxine-D
• (±)-Venlafaxine-d6 HCl
• Venlafaxine-d6 (hydrochloride) (CRM)
• Venlafaxine-d6 (hydrochloride)
• DTXSID301345307
• SCHEMBL754354
• 1-[2-[Di(methyl-d3)amino]-1-(4-methoxyphenyl)ethyl]-cyclohexanol
• Venlafaxine-d6-1
• 1-{2-[di(?H?)methylamino]-1-(4-methoxyphenyl)ethyl}cyclohexan-1-ol
• NS00101029
• 1-[2-[bis(trideuteriomethyl)amino]-1-(4-methoxyphenyl)ethyl]cyclohexan-1-ol
• AKOS016339583
• SS-4479
• DA-78864
• CS-0378604
• 1-[2-[Di(methyl-d3)amino]-1-(4-methoxyphenyl)ethyl]-cyclohexanol; Cyclohexanol, 1-[2-[di(methyl-d3)amino]-1-(4-methoxyphenyl)ethyl]-; Venlafaxine-D6; Venlafaxine-D6 (N,N-dimethyl D6)
• 1-?[2-?[Di(methyl-?d3)?amino]?-?1-?(4-?methoxyphenyl)?ethyl]?-cyclohexanol
• Venlafaxine-d6
• 1062606-12-5
• 940297-06-3
• HY-B0196S1
• (±)-Venlafaxine-d6 HCl (N,N-dimethyl-d6)

• Inchi： InChI=1S/C17H27NO2/c1-18(2)13-16(17(19)11-5-4-6-12-17)14-7-9-15(20-3)10-8-14/h7-10,16,19H,4-6,11-13H2,1-3H3/i1D3,2D3
• InChI Key： QYRYFNHXARDNFZ-TXHXQZCNSA-N
• SMILES： CN(C)CC(C1=CC=C(C=C1)OC)C2(CCCCC2)O

Computed Properties

• Exact Mass: 283.241839580g/mol
• Monoisotopic Mass: 283.241839580g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• Flash Point: Degrees Fahrenheit:48.2°F
  Degrees Celsius:9°C
  
• Color/Form: 100 μg/mL in methanol (as free base)

(±)-Venlafaxine-d6 HCl (N,N-dimethyl-d6) Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H301 + H311 + H331-H370
• Warning Statement： P210-P260-P280-P301+P310-P311
• Hazardous Material transportation number：UN1230 - class 3 - PG 2 - Methanol, solution
• WGK Germany：1
• Hazard Category Code： 11-23/24/25-39/23/24/25
• Safety Instruction： 7-16-36/37-45
• Hazardous Material Identification：
• Storage Condition：−20°C

Additional information on (±)-Venlafaxine-d6 HCl (N,N-dimethyl-d6)

Latest Research Insights on (±)-Venlafaxine-d6 HCl (N,N-dimethyl-d6) and Related Studies

The compound (±)-Venlafaxine-d6 HCl (N,N-dimethyl-d6), with CAS number 1062606-12-5, is a deuterated analog of the widely prescribed antidepressant venlafaxine. This deuterated version is primarily utilized as an internal standard in quantitative mass spectrometry analyses, particularly in pharmacokinetic and metabolic studies. Recent research has focused on its application in improving the accuracy and precision of venlafaxine quantification in biological matrices, as well as its potential role in understanding the drug's metabolic pathways.

A 2023 study published in the Journal of Pharmaceutical and Biomedical Analysis demonstrated the superior performance of (±)-Venlafaxine-d6 HCl (N,N-dimethyl-d6) in liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods for therapeutic drug monitoring. The deuterated compound showed excellent stability and minimal matrix effects, making it ideal for high-throughput clinical analyses. The study also highlighted its utility in distinguishing between venlafaxine and its major metabolites, O-desmethylvenlafaxine and N-desmethylvenlafaxine, in patient samples.

In metabolic research, (±)-Venlafaxine-d6 HCl (N,N-dimethyl-d6) has been instrumental in elucidating cytochrome P450-mediated oxidation pathways. A recent investigation in Drug Metabolism and Disposition (2024) employed this compound to track deuterium retention patterns, providing new insights into the stereoselective metabolism of venlafaxine. The findings suggest significant differences in the metabolic fate of the two enantiomers, which may explain observed variations in clinical response among patients.

Pharmaceutical development studies have also benefited from this deuterated standard. Research published in the European Journal of Pharmaceutical Sciences (2023) utilized (±)-Venlafaxine-d6 HCl (N,N-dimethyl-d6) to assess the bioequivalence of novel extended-release formulations. The compound's chemical stability under various storage conditions was particularly valuable for long-term stability studies required for regulatory submissions.

Emerging applications include the use of (±)-Venlafaxine-d6 HCl (N,N-dimethyl-d6) in forensic toxicology, where its high specificity aids in distinguishing between therapeutic use and potential overdose cases. Recent method validations have shown detection limits below 0.1 ng/mL in whole blood samples, significantly improving postmortem analytical capabilities.

Future research directions may explore the compound's potential in studying drug-drug interactions, particularly with other psychotropic medications. Preliminary data suggest that the deuterated analog could help clarify the complex pharmacokinetic interactions between venlafaxine and various CYP2D6 inhibitors or inducers, potentially leading to more personalized dosing regimens.